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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500

An In-depth Technical Guide to the Safety Data for 2-Aminobenzenesulfonic Acid

This technical guide provides a comprehensive overview of the safety data for 2-
Aminobenzenesulfonic acid (CAS No. 88-21-1), also known as Orthanilic acid. The
information is compiled and presented to meet the needs of researchers, scientists, and
professionals in drug development, with a focus on quantitative data, experimental
methodologies, and clear visual workflows.

Chemical and Physical Properties

2-Aminobenzenesulfonic acid is a light brown or white-to-yellow crystalline solid.[1][2][3] It is
soluble in water.[3][4] A summary of its key physical and chemical properties is presented
below. Data for many properties are not readily available in standard safety data sheets.[1][5]
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Property Value Reference(s)
Molecular Formula CeH7NOsS [1112]
Molecular Weight 173.19 g/mol [1][2]

Physical State

Light brown crystalline powder

[1](2]

Melting Point >300 °C (>572 °F) [11[5]16]
Boiling Point Data not available [1][5]
Flash Point Data not available [1][5]
Solubility Soluble in water [3114]
pH Data not available [1]

Vapor Pressure

Data not available

[1]

Hazard Identification and GHS Classification

2-Aminobenzenesulfonic acid is classified as a hazardous chemical. The primary hazards

are related to its corrosive and irritant effects on skin and eyes.[5][7][8] Some safety data

sheets also indicate a potential for skin sensitization.[5][9]

Hazard Classification

GHS Category

Hazard Statement

Skin Corrosion / Irritation

Category 1B[2][7][8]

H314: Causes severe skin

burns and eye damage.

Serious Eye Damage / Eye

Irritation

Category 1[5][8]

H318: Causes serious eye

damage.

Skin Sensitization

Category 1[5]

H317: May cause an allergic

skin reaction.

The logical flow from classification to protective action is illustrated in the diagram below.
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Required Actions (Precautionary Statements)

Disposal (P501)
Hazard Classification - Dispose via approved plant
A

Serious Eye Damage Label Elements
(Cat. 1) Storage (P405)
H318

- Store locked up

»
GHS05 - Signal Word:
Corrosion Pictogram = Danger
Skin Corrosion > Response (P301, P303, P305, P310)

(Cat. 1B) - IF SWALLOWED/ON SKIN/IN EYES:
H314 Rinse, remove clothing, call POISON CENTER

Prevention (P260, P264, P280)
- - Do not breathe dust

| .

- Wash thoroughly
- Wear protective gear

Click to download full resolution via product page

GHS Hazard Communication Workflow for 2-Aminobenzenesulfonic acid.

Toxicological Data

Comprehensive quantitative toxicological data for 2-Aminobenzenesulfonic acid is limited in
publicly available literature. Most safety data sheets report acute toxicity values as "not
available".[1] The primary health hazards identified are corrosive effects and potential skin
sensitization.[2][5][9]
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Endpoint Species Route Value & Result Reference(s)
Acute Oral Data not 1

Toxicity available

Acute Dermal Data not 1

Toxicity available

Causes severe
Skin Corrosion - - skin burns [2]
(Category 1B)

Causes serious
Eye Damage - - eye damage

(Category 1)

May cause an

Skin _ .
e - - allergic skin [5][9]
Sensitization i
reaction
Not listed by
Carcinogenicity - - IARC, NTP, or
OSHA
o Data not
Mutagenicity - - _ [10]
available

Note: The toxicological properties of this compound have not been fully investigated.[11]

Experimental Protocols

The hazard classifications are typically determined using standardized testing guidelines, such
as those established by the Organisation for Economic Co-operation and Development
(OECD). The specific studies performed on 2-Aminobenzenesulfonic acid are not always
cited, but the following protocols represent the standard methodologies for assessing its key
hazards.

Skin Corrosion/Irritation Testing (OECD 431)
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The in vitro skin corrosion test using a Reconstructed Human Epidermis (RhE) model is a
modern, animal-welfare-conscious alternative to traditional animal testing.[1][12]

 Principle: The test chemical is applied topically to a three-dimensional RhE model, which
mimics the upper layers of human skin.[12][13] Corrosive chemicals penetrate the stratum
corneum and are cytotoxic to the underlying keratinocytes, causing a decrease in cell
viability.[1][12]

o Methodology:
o Preparation: At least two tissue replicates are used for the test chemical and controls.[1]

o Application: A sufficient amount of 2-Aminobenzenesulfonic acid (e.g., 230 mg/cm?) is
applied uniformly to the surface of the RhE tissue.[1]

o Exposure: Tissues are exposed to the chemical for specific time points (e.g., 3 minutes
and 1 hour).[12]

o Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured
using a quantitative assay, typically the MTT assay. In this assay, viable cells convert the
yellow MTT dye into a blue formazan salt, which is then extracted and measured

spectrophotometrically.[12]

o Classification: The chemical is classified as corrosive (Category 1) if the cell viability falls
below specific thresholds (e.g., <50% viability after 3 minutes of exposure or <15% after 1
hour).[12]

Eye Irritation/Corrosion Testing (OECD 405)

This guideline describes the traditional in vivo procedure for assessing acute eye irritation or

corrosion.[2]

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (typically an albino rabbit), with the untreated eye serving as a control. The degree of
irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at set intervals.[2]

[7]
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o Methodology:

o Animal Selection: Healthy young adult albino rabbits are used. Animals are examined 24
hours before the test to ensure no pre-existing eye defects.[2]

o Procedure: The test is initiated using a single animal. Following the application of systemic
analgesics and topical anesthetics to minimize distress, a measured dose (e.g., 0.1 mL of
liquid or 0.1 g of solid) is instilled into the conjunctival sac of one eye.[2]

o Observation: The eye is examined for irritation and damage at 1, 24, 48, and 72 hours
after application, and observations may continue for up to 21 days to assess reversibility.

[317]

o Classification: If a corrosive or severe irritant effect is observed in the first animal, no
further testing is performed.[8] If the initial effects are mild, the test is confirmed using up
to two additional animals.[8] The scores for corneal opacity, iritis, and conjunctival
redness/swelling are used to classify the hazard.

Skin Sensitization Testing (OECD 429)

The Local Lymph Node Assay (LLNA) is an in vivo method for identifying potential skin

sensitizers.[4]

e Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes
that drain the site of chemical application (the mouse ear). A sensitizing chemical induces a
significant increase in lymphocyte proliferation compared to controls.[4]

o Methodology:
o Animal Selection: Typically, female mice of a CBA/Ca or CBA/J strain are used.[14]

o Procedure: A range of concentrations of the test substance is applied to the dorsal surface
of each mouse's ear for three consecutive days.[4]

o Proliferation Measurement: Five days after the first application, a solution of 3H-methyl
thymidine (or an alternative label) is injected intravenously. The mice are sacrificed a few
hours later, and the draining auricular lymph nodes are excised.
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o Analysis: The incorporation of the radiolabel into the lymph node cells is measured via
scintillation counting. A Stimulation Index (SI) is calculated by dividing the mean
proliferation in the test group by the mean proliferation in the vehicle control group.

o Classification: A substance is classified as a skin sensitizer if the Stimulation Index is = 3.

[4]

Emergency and Handling Procedures

Proper handling and emergency preparedness are critical when working with 2-
Aminobenzenesulfonic acid due to its corrosive nature.

Emergency First Aid

Immediate action is required in case of exposure. The following diagram outlines the
recommended first aid workflow.[15]
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Exposure Occurs

Move to fresh air.
If not breathing, give artificial respiration.

Immediately flush with running water for at least 15 min.
Remove all contaminated clothing.

Immediate Actions

Immediately flush with running water for at least 15 min.
Remove contact lenses if possible.

Rinse mouth with water.

Do NOT induce vomiting.

Y

Seek Immediate Medical Attention
Show SDS to Physician

A
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Spill Occurs

Isolate spill area
(e.g., 25 meters for solids).
Keep unprotected personnel away.

Ensure adequate ventilation.

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- NIOSH-approved respirator

Dampen solid material with water to prevent dust.
Prevent entry into drains/waterways.

Sweep or vacuum dampened material
into a suitable, labeled disposal container.

Wash contaminated surfaces with
a strong soap and water solution.

Dispose of waste according to
local, state, and federal regulations.

Moleculer niiating Event (MIE)
‘and binds 0 proteis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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